Cas no 222036-53-5 (5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 222036-53-5
• MF: C₉H₇NO₄S
• MW: 225.221181154251
• MDL: MFCD09939673
• CID: 2102550
• PubChem ID: 10911220
• Update Time: 2025-05-26

5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfonyl)indoline-2,3-dione
• 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione
• 5-METHANESULFONYL-1H-INDOLE-2,3-DIONE
• 5-(methylsulfonyl)-1h-indole-2,3-dione
• SB12110
• SCHEMBL5893648
• 5-methylsulfonyl-1H-indole-2,3-dione
• AKOS000184876
• MFCD09939673
• G74616
• 1H-Indole-2,3-dione, 5-(methylsulfonyl)-
• CS-0185262
• 222036-53-5
• AWBYFLQIQGVIPZ-UHFFFAOYSA-N

• MDL： MFCD09939673
• Inchi： 1S/C9H7NO4S/c1-15(13,14)5-2-3-7-6(4-5)8(11)9(12)10-7/h2-4H,1H3,(H,10,11,12)
• InChI Key： AWBYFLQIQGVIPZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C(C(N2)=O)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 225.00957888Da
• Monoisotopic Mass: 225.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione

5-Methanesulfonyl-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

The compound with CAS No. 222036-53-5, known as 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The methanesulfonyl group attached to the indole ring introduces unique chemical properties, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione as a promising candidate in drug discovery. Researchers have explored its role in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. The indole dione core structure is known to exhibit antioxidant properties, which are further enhanced by the presence of the methanesulfonyl group. This makes the compound a potential therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indole ring system and the subsequent introduction of the methanesulfonyl group through sulfonating agents. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the preparation of this compound.

In terms of structural characterization, 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its molecular geometry and intermolecular interactions, which are critical for understanding its biological activity. The compound exhibits a rigid planar structure due to the conjugation between the indole ring and the sulfonyl group.

From a pharmacological perspective, 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione has shown remarkable selectivity towards certain protein targets. For instance, it has been reported to inhibit specific kinases involved in cancer cell proliferation. This selectivity is attributed to the unique electronic properties of the methanesulfonyl group and its ability to form hydrogen bonds with target proteins.

Moreover, recent computational studies have employed molecular docking techniques to predict the binding modes of 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione with various biological targets. These simulations have provided valuable insights into its potential as a lead compound for drug development. The results suggest that the compound's indole dione core plays a crucial role in stabilizing interactions with target proteins.

In conclusion, 5-methanesulfonyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 222036-53-5) is a versatile and intriguing molecule that continues to captivate researchers across multiple disciplines. Its unique chemical structure and promising biological activities make it a valuable addition to the arsenal of compounds being explored for therapeutic applications. As ongoing research delves deeper into its properties and potential uses, this compound is poised to make significant contributions to both basic science and applied medicine.